3-[(2-amino-5-nitrophenyl)amino]-5,5-dimethyl-2-cyclohexen-1-one

• IUPAC Name: 3-(2-amino-5-nitroanilino)-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C14H17N3O3/c1-14(2)7-9(5-11(18)8-14)16-13-6-10(17(19)20)3-4-12(13)15/h3-6,16H,7-8,15H2,1-2H3
• InChI Key: DELUDWXYAVGKSY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC(=O)C1)NC2=C(C=CC(=C2)[N+](=O)[O-])N)C
• Molecular Formula: C14H17N3O3
• Molecular Weight: 275.30 g/mol

Description

3-[(2-amino-5-nitrophenyl)amino]-5,5-dimethyl-2-cyclohexen-1-one, commonly known as DDAO, is a fluorescent dye that is widely used in scientific research. It is a highly sensitive and versatile tool for detecting and measuring various biological processes.

Mechanism of Action

DDAO works by binding to specific molecules or structures in biological systems and emitting fluorescence when excited by light of a certain wavelength. The exact mechanism of action of DDAO varies depending on the application and the target molecule. For example, DDAO can be used to monitor changes in intracellular pH by binding to acidic organelles and emitting fluorescence at a specific wavelength.
Biochemical and Physiological Effects:
DDAO is generally considered to be non-toxic and has minimal effects on biochemical and physiological processes. However, like any other chemical, DDAO can potentially interfere with biological systems at high concentrations or in certain contexts. Therefore, it is important to carefully optimize the concentration and application of DDAO for each specific experiment.

Advantages and Limitations for Lab Experiments

DDAO has several advantages for lab experiments, including its high sensitivity, versatility, and ease of use. It is also relatively inexpensive and widely available. However, there are some limitations to using DDAO, such as its potential for interfering with biological systems at high concentrations, as well as its limited compatibility with certain experimental conditions.

Future Directions

There are several future directions for the use of DDAO in scientific research. One potential direction is to develop new applications for DDAO in the field of drug discovery, such as using it to screen for potential drug candidates or to monitor drug activity in living organisms. Another direction is to optimize the synthesis method of DDAO to improve its purity and yield, as well as to develop new derivatives of DDAO with enhanced properties. Finally, there is a need for further research on the potential effects of DDAO on biological systems, particularly at high concentrations or in certain contexts.

Scientific Research Applications

DDAO has a wide range of applications in scientific research. It is commonly used as a fluorescent probe for detecting and measuring various biological processes, such as protein-protein interactions, enzyme activity, and intracellular pH. DDAO can also be used to label cells and tissues for imaging studies, as well as to monitor drug uptake and distribution in living organisms.